Cas no 756874-12-1 (Pentanoic acid,5-[(methoxycarbonyl)methylamino]-)

• Product Name: Pentanoic acid,5-[(methoxycarbonyl)methylamino]-
• CAS No: 756874-12-1
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 549231
• PubChem ID: 53430902
• Update Time: 2025-04-19

Pentanoic acid,5-[(methoxycarbonyl)methylamino]- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,5-[(methoxycarbonyl)methylamino]-
• 5-[(2-methoxy-2-oxoethyl)amino]pentanoic acid
• 756874-12-1
• DTXSID70700262

• Inchi： 1S/C8H15NO4/c1-13-8(12)6-9-5-3-2-4-7(10)11/h9H,2-6H2,1H3,(H,10,11)
• InChI Key： COQADEQOEAARDF-UHFFFAOYSA-N
• SMILES： O(C)C(CNCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 189.10015
• Monoisotopic Mass: 189.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: -2.4

Experimental Properties

• PSA: 75.63